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Compound of Interest

Compound Name: FT113

Cat. No.: B15573709

Application Notes and Protocols for FT113

For Researchers, Scientists, and Drug Development Professionals

Abstract

FT113 is a potent and selective inhibitor of Fatty Acid Synthase (FASN), a key enzyme in the
de novo synthesis of fatty acids. Upregulation of FASN is a common feature in many cancers,
making it an attractive target for therapeutic intervention. These application notes provide
detailed information on the solubility of FT113 in various solvents and comprehensive protocols
for its use in both in vitro and in vivo research settings.

Chemical Properties

Property Value

CAS Number 1630808-89-7

Molecular Formula C22H20FN30a4

Molecular Weight 409.4 g/mol

Target Fatty Acid Synthase (FASN)

Solubility Data

The solubility of FT113 has been determined in several common laboratory solvents. The data
is summarized in the table below. It is recommended to use fresh DMSO for preparing stock

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15573709?utm_src=pdf-interest
https://www.benchchem.com/product/b15573709?utm_src=pdf-body
https://www.benchchem.com/product/b15573709?utm_src=pdf-body
https://www.benchchem.com/product/b15573709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

solutions as DMSO can absorb moisture, which may reduce the solubility of the compound. For
agueous-based assays, it is advised to first dissolve FT113 in DMSO to create a concentrated
stock solution, which can then be diluted into the aqueous buffer.

. Molar Equivalent
Solvent Solubility (mg/mL) (mM) Notes
m

Sonication may be
required for complete
dissolution. Use of
fresh DMSO is

recommended as

DMSO 28 -62.5 68.39 - 152.66

absorbed moisture
can decrease

solubility.

The exact quantitative
- solubility has not been
Ethanol Soluble Not specified o )
specified in available

literature.

The exact quantitative
-~ solubility has not been
Methanol Soluble Not specified T )
specified in available

literature.

Direct dissolution in
aqueous buffers is not
PBS (Phosphate ) - recommended.
) Sparingly soluble Not specified
Buffered Saline) Prepare a
concentrated stock in

DMSO and dilute.

Signaling Pathway of FASN in Cancer

Fatty Acid Synthase (FASN) is a critical enzyme in the de novo lipogenesis pathway, which is
highly active in many cancer cells to support rapid proliferation and membrane synthesis. The
activity of FASN is regulated by upstream signaling pathways such as the PI3K/AKT and
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MAPK/ERK pathways, which are often constitutively active in cancer. Inhibition of FASN by
FT113 can lead to an accumulation of malonyl-CoA and a depletion of downstream fatty acids,
ultimately inducing cancer cell apoptosis and inhibiting tumor growth.

Upstream Signaling

Growth Factors
(e.g., EGF, IGF)

De Novo Lipogenesis

Receptor Tyrosine Kinases

(RTKs) Acetyl-CoA

PIBK/AKT Pathway MAPK/ERK Pathway

Upregulates Inhibits

Fatty Acids
(e.g., Palmitate)

Downstream Effects

[Membrane Synthesis) Protein Acylation Energy Storage Apoptosis
Cell Proliferation
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Caption: FASN Signaling Pathway in Cancer

Experimental Protocols
Preparation of FT113 Stock Solution

Materials:

FT113 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Protocol:

o Equilibrate the FT113 powder to room temperature before opening the vial to prevent
moisture condensation.

e Weigh the desired amount of FT113 powder in a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM or 50 mM). For example, to prepare a 10 mM stock solution, add 244.2 uL of
DMSO to 1 mg of FT113 (MW = 409.4 g/mol ).

» Vortex the solution thoroughly to dissolve the compound.
« If necessary, sonicate the solution for a few minutes to ensure complete dissolution.

» Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.

In Vitro Cell-Based Assay

This protocol provides a general guideline for assessing the anti-proliferative activity of FT113
in cancer cell lines. The optimal conditions, including cell seeding density and incubation time,
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should be determined for each specific cell line.
Materials:

o Cancer cell line of interest (e.g., PC-3, MV-411, BT474)
o Complete cell culture medium

o 96-well cell culture plates

e FT113 stock solution (e.g., 10 mM in DMSO)

o Cell viability reagent (e.g., MTT, CellTiter-Glo®)

» Plate reader

Experimental Workflow:
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1. Seed cells in a 96-well plate
and allow to attach overnight.

'

(2. Prepare serial dilutions of FT113)

in complete culture medium.

'

3. Replace medium with FT113-containing
medium (include vehicle control).

(4. Incubate for 48-72 hours)
G. Add cell viability reagent)
6. Incubate as required and
measure signal with a plate reader.

(7. Calculate 1C50 values)

Click to download full resolution via product page

Caption: In Vitro Cell Viability Assay Workflow

Protocol:

¢ Seed cells into a 96-well plate at a predetermined density and allow them to adhere
overnight in a humidified incubator at 37°C with 5% CO-.
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» On the following day, prepare serial dilutions of FT113 from the stock solution in complete
cell culture medium. The final DMSO concentration in the medium should be kept constant
across all wells and should not exceed 0.5% to avoid solvent toxicity. A vehicle control
(medium with the same concentration of DMSO) must be included.

o Carefully remove the medium from the cells and replace it with the medium containing the
different concentrations of FT113.

 Incubate the plate for the desired period (e.g., 48 or 72 hours).

o At the end of the incubation period, add the cell viability reagent to each well according to the
manufacturer's instructions.

¢ |ncubate for the recommended time and then measure the absorbance or luminescence
using a plate reader.

o Calculate the percentage of cell viability relative to the vehicle control and determine the ICso
value using appropriate software.

Published ICso Values for FT113:
e PC-3 (prostate cancer): 47 nM
e MV-411 (acute myeloid leukemia): 26 nM

e BT474 (breast cancer, FASN activity): 90 nM

In Vivo Administration

This protocol is a general guideline for the preparation and administration of FT113 for in vivo
studies in mice, based on published formulations. All animal experiments must be conducted in
accordance with institutional and national guidelines for the care and use of laboratory animals.

Materials:
e FT113 powder

e DMSO
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 PEG300

o Tween 80

e Saline (0.9% NaCl)

 Sterile tubes

e \Vortex mixer

» Sonicator

Formulation Preparation (for a 2 mg/mL solution):

o Dissolve the required amount of FT113 in DMSO to create a concentrated stock.

 In a separate sterile tube, prepare the vehicle by mixing the components in the following
ratio:

10% DMSO

[e]

40% PEG300

o

[¢]

5% Tween 80

45% Saline

[¢]

» Add the FT113 stock solution to the vehicle to achieve the final desired concentration (e.g., 2
mg/mL).

» Vortex the solution thoroughly and sonicate if necessary to ensure it is clear and fully
dissolved.

 Itis recommended to prepare the formulation fresh before each use.
Administration:

o The formulation can be administered via oral gavage (p.o.).
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» Dosages used in previous studies have ranged from 5 to 50 mg/kg, administered twice daily.

Safety Precautions

FT113 is a research chemical. Standard laboratory safety procedures should be followed when
handling this compound. This includes wearing appropriate personal protective equipment
(PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of dust and contact with
skin and eyes. In case of contact, wash the affected area immediately with plenty of water.
Consult the Safety Data Sheet (SDS) for more detailed information.

Disclaimer: These application notes are for research use only and are not intended for human
or veterinary use. The information provided is based on currently available literature and should
be used as a guide. Researchers should optimize protocols for their specific experimental
needs.

 To cite this document: BenchChem. [FT113 solubility in DMSO and other solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573709#ft113-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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